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Introduction
CP-316819, a potent and selective inhibitor of glycogen phosphorylase (GP), has emerged as

a critical pharmacological tool for investigating the role of brain glycogen in energy metabolism

and neuroprotection. Brain glycogen, primarily stored in astrocytes, serves as an energy

reservoir that can be mobilized during periods of high energy demand or metabolic stress, such

as hypoglycemia and ischemia. By inhibiting the breakdown of glycogen, CP-316819 allows for

the experimental manipulation of brain glycogen levels, providing valuable insights into its

physiological and pathological significance. These application notes provide a comprehensive

overview of the use of CP-316819 in neuroscience research, including detailed experimental

protocols and a summary of key quantitative findings.

Mechanism of Action
CP-316819 exerts its effect by inhibiting glycogen phosphorylase, the rate-limiting enzyme in

glycogenolysis.[1] This inhibition leads to an accumulation of glycogen within astrocytes under

normoglycemic conditions. A noteworthy characteristic of CP-316819 is that its inhibitory effect

is attenuated at low glucose concentrations, permitting the utilization of the stored glycogen

when glucose availability is limited.[2] This unique property makes it an invaluable tool for

studying the neuroprotective effects of elevated brain glycogen stores during metabolic crises.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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